Cas no 642980-31-2 (1-2-(4-nitrophenoxy)acetyl-3-(4-sulfamoylphenyl)thiourea)

• Product Name: 1-2-(4-nitrophenoxy)acetyl-3-(4-sulfamoylphenyl)thiourea
• CAS No: 642980-31-2
• MF: C₁₅H₁₄N₄O₆S₂
• MW: 410.424860477448
• CID: 6320092
• PubChem ID: 2198033
• Update Time: 2024-01-06

1-2-(4-nitrophenoxy)acetyl-3-(4-sulfamoylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-nitrophenoxy)acetyl-3-(4-sulfamoylphenyl)thiourea
• AKOS000495864
• Z57397657
• SR-01000270277
• 2-(4-nitrophenoxy)-N-((4-sulfamoylphenyl)carbamothioyl)acetamide
• SR-01000270277-1
• 642980-31-2
• F1618-0308
• 2-(4-nitrophenoxy)-N-[(4-sulfamoylphenyl)carbamothioyl]acetamide
• 1-[2-(4-nitrophenoxy)acetyl]-3-(4-sulfamoylphenyl)thiourea

• Inchi： 1S/C15H14N4O6S2/c16-27(23,24)13-7-1-10(2-8-13)17-15(26)18-14(20)9-25-12-5-3-11(4-6-12)19(21)22/h1-8H,9H2,(H2,16,23,24)(H2,17,18,20,26)
• InChI Key： JJCQQJFPIDFRJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NC(COC1C=CC(=CC=1)[N+](=O)[O-])=O)=S)(N)(=O)=O

Computed Properties

• Exact Mass: 410.03547653g/mol
• Monoisotopic Mass: 410.03547653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 197Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas